Cas no 1038921-76-4 ((4-Benzothiazol-2-yl-2-bromo-phenyl)-dimethyl-amine)
(4-Benzothiazol-2-yl-2-bromo-phenyl)-dimethyl-amine Chemical and Physical Properties
Names and Identifiers
-
- (4-Benzothiazol-2-yl-2-bromo-phenyl)-dimethyl-amine
-
- Inchi: 1S/C15H13BrN2S/c1-18(2)13-8-7-10(9-11(13)16)15-17-12-5-3-4-6-14(12)19-15/h3-9H,1-2H3
- InChI Key: GFHMRRRICXLDRO-UHFFFAOYSA-N
- SMILES: C1(N(C)C)=CC=C(C2=NC3=CC=CC=C3S2)C=C1Br
(4-Benzothiazol-2-yl-2-bromo-phenyl)-dimethyl-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM484710-1g |
4-(Benzo[d]thiazol-2-yl)-2-bromo-N,N-dimethylaniline |
1038921-76-4 | 97% | 1g |
$900 | 2023-11-26 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD605943-1g |
4-(Benzo[d]thiazol-2-yl)-2-bromo-N,N-dimethylaniline |
1038921-76-4 | 97% | 1g |
¥5145.0 | 2023-03-01 | |
| Ambeed | A735244-1g |
4-(Benzo[d]thiazol-2-yl)-2-bromo-N,N-dimethylaniline |
1038921-76-4 | 97% | 1g |
$750.0 | 2024-04-26 |
(4-Benzothiazol-2-yl-2-bromo-phenyl)-dimethyl-amine Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on (4-Benzothiazol-2-yl-2-bromo-phenyl)-dimethyl-amine
Comprehensive Overview of (4-Benzothiazol-2-yl-2-bromo-phenyl)-dimethyl-amine (CAS No. 1038921-76-4)
(4-Benzothiazol-2-yl-2-bromo-phenyl)-dimethyl-amine (CAS No. 1038921-76-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure combining a benzothiazole moiety with a brominated phenyl group and a dimethylamine substituent. Such structural characteristics make it a valuable intermediate for synthesizing advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications in fluorescence probes, pharmaceutical intermediates, and organic electronics.
The benzothiazole core is a well-known scaffold in drug discovery due to its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The incorporation of a bromo group at the phenyl ring enhances the compound's reactivity, enabling further functionalization through cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings. This versatility aligns with the growing demand for custom synthesis and high-value intermediates in the pharmaceutical industry.
In recent years, the compound has been explored for its potential in organic light-emitting diodes (OLEDs) and photovoltaic cells. The benzothiazole unit contributes to electron transport properties, while the dimethylamine group can modulate solubility and film-forming characteristics. These features are critical for developing next-generation optoelectronic materials, a hot topic in sustainable energy research.
From a synthetic perspective, CAS No. 1038921-76-4 is often prepared via palladium-catalyzed reactions or nucleophilic aromatic substitution. Its purity and stability are crucial for downstream applications, prompting rigorous quality control protocols. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure batch consistency.
Given the rising interest in green chemistry, researchers are also investigating eco-friendly synthetic routes for this compound. Solvent-free reactions, catalytic methods, and biodegradable reagents are being tested to reduce environmental impact. This aligns with broader industry trends toward sustainable chemical production.
In summary, (4-Benzothiazol-2-yl-2-bromo-phenyl)-dimethyl-amine (CAS No. 1038921-76-4) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and electronics. Its structural modularity and functional adaptability make it a compelling subject for ongoing research and development.
1038921-76-4 ((4-Benzothiazol-2-yl-2-bromo-phenyl)-dimethyl-amine) Related Products
- 10205-62-6(N,N-dimethyl-4-(6-methyl-1,3-benzothiazol-2-yl)aniline)
- 439858-28-3(Benzenamine,4-(2-benzothiazolyl)-N-methyl-)
- 10205-57-9(Benzenamine,4-(2-benzothiazolyl)-N,N-diethyl-)
- 566169-97-9(4-(6-Bromo-2-benzothiazolyl)benzenamine)
- 10205-63-7(Benzenamine,N,N-diethyl-4-(6-methyl-2-benzothiazolyl)-)
- 79811-36-2(Benzothiazole, 5-bromo-2-(3-bromophenyl)-)
- 19654-14-9(2-(3-Bromophenyl)benzodthiazole)
- 10205-56-8(Luciferase-IN-1)
- 62416-73-3(Benzenamine, 4-(6-isothiocyanato-2-benzothiazolyl)-N,N-dimethyl-)
- 178804-06-3(Benzenamine,4-(2-benzothiazolyl)-2-bromo-)